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Compound of Interest

Compound Name:
2,6-Dimethoxy-4-

methylbenzaldehyde

CAS No.: 6937-96-8

Cat. No.: B1593637

Get Quote

2,6-Dimethoxy-4-methylbenzaldehyde is a substituted aromatic aldehyde of significant

interest to synthetic chemists. Its unique substitution pattern, featuring two ortho-methoxy

groups and a para-methyl group relative to the aldehyde, makes it a valuable precursor for the

synthesis of complex molecular architectures. The electron-donating methoxy groups activate

the aromatic ring, while the aldehyde function serves as a versatile handle for a wide array of

chemical transformations. This guide provides a technical overview of its core properties, a

validated synthesis protocol, analytical characterization methods, and handling guidelines for

research and development professionals.

The fundamental properties of this compound are essential for its use in precise chemical

synthesis and are summarized below.
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Property Value Reference(s)

Molecular Formula C₁₀H₁₂O₃ [1]

Molecular Weight 180.20 g/mol [1][2][3][4]

CAS Number 6937-96-8 [1][2]

Appearance Solid N/A

Melting Point 91-94 °C [2]

Solubility Soluble in water [1][2][5]

Sensitivity Air Sensitive [1][2]

Section 2: Synthesis Protocol via Ortho-Lithiation
Principle of the Method

The synthesis of 2,6-Dimethoxy-4-methylbenzaldehyde can be efficiently achieved via a

directed ortho-lithiation reaction. This strategy is predicated on the powerful directing ability of

the two methoxy groups on the aromatic ring. In the precursor, 1,3-dimethoxy-5-

methylbenzene, the methoxy groups strongly activate the C2 position (the carbon atom

situated between them) for deprotonation by a strong organolithium base, such as n-

butyllithium (n-BuLi). This regioselective deprotonation generates a highly reactive aryllithium

intermediate. Subsequent quenching of this intermediate with an electrophilic formylating

agent, such as N,N-dimethylformamide (DMF), introduces the aldehyde group at the desired

position, yielding the target product. This method is favored for its high regioselectivity and

generally good yields when performed under strictly anhydrous and anaerobic conditions.[6]

1,3-Dimethoxy-
5-methylbenzene

Ortho-Lithiation
(n-BuLi, THF, 0°C)

1. Formylation
(DMF, -78°C to RT)

2. Aqueous Workup
& Extraction

3. Column
Chromatography

4. 2,6-Dimethoxy-4-
methylbenzaldehyde

5.

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://wap.guidechem.com/encyclopedia/2-6-dimethoxy-4-methylbenzalde-dic14764.html
https://wap.guidechem.com/encyclopedia/2-6-dimethoxy-4-methylbenzalde-dic14764.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3430026_EN.htm
https://www.echemi.com/products/pd180914106868-2-6-dimethoxy-4-methylbenzaldehyde.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethoxy-6-methylbenzaldehyde
https://wap.guidechem.com/encyclopedia/2-6-dimethoxy-4-methylbenzalde-dic14764.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3430026_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3430026_EN.htm
https://wap.guidechem.com/encyclopedia/2-6-dimethoxy-4-methylbenzalde-dic14764.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3430026_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3430026.htm
https://wap.guidechem.com/encyclopedia/2-6-dimethoxy-4-methylbenzalde-dic14764.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3430026_EN.htm
https://www.benchchem.com/product/b1593637/docs?utm_src=pdf-body#section-1-core-physicochemical-and-structural-data
https://pdfs.semanticscholar.org/8c0f/cc831b33c47cf1cfbb1356ed987489f3eb4f.pdf
https://www.benchchem.com/product/b1593637/docs?utm_src=pdf-body-img#section-1-core-physicochemical-and-structural-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593637?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Synthetic workflow for 2,6-Dimethoxy-4-methylbenzaldehyde.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the synthesis of related 2,6-

dialkoxybenzaldehydes.[6]

Materials:

1,3-Dimethoxy-5-methylbenzene (Orcinol dimethyl ether)

n-Butyllithium (n-BuLi) in hexanes (e.g., 1.6 M solution)

N,N-Dimethylformamide (DMF), anhydrous

Tetrahydrofuran (THF), anhydrous

Saturated aqueous ammonium chloride (NH₄Cl) solution

Diethyl ether or Ethyl acetate

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexanes and Ethyl acetate (for chromatography)

Procedure:

Reaction Setup: All glassware must be rigorously flame-dried or oven-dried and assembled

under a stream of dry argon or nitrogen. To a stirred solution of 1,3-dimethoxy-5-

methylbenzene (10 mmol) in anhydrous THF (60 mL) at 0 °C (ice bath), add n-BuLi (1.1

equivalents, 11 mmol) dropwise via syringe. The use of an inert atmosphere is critical as n-

BuLi reacts vigorously with water and oxygen.[7]

Lithiation: Stir the resulting mixture at 0 °C for 2 hours. The methoxy groups direct the

deprotonation to the C2 position, forming the aryllithium intermediate.[6]
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Formylation: After 2 hours, cool the mixture to -78 °C (dry ice/acetone bath). Slowly add

anhydrous DMF (2.5 equivalents, 25 mmol) dropwise. The low temperature is necessary to

control the exothermic reaction between the potent aryllithium nucleophile and the DMF

electrophile.

Warming and Quenching: Allow the reaction mixture to slowly warm to room temperature and

stir for an additional 2 hours.

Workup: Pour the reaction mixture into a separatory funnel containing a saturated aqueous

solution of NH₄Cl to quench any remaining organolithium species.

Extraction: Separate the organic layer. Extract the aqueous layer three times with diethyl

ether or ethyl acetate. Combine all organic phases.

Drying and Concentration: Dry the combined organic extracts over anhydrous MgSO₄ or

Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: Purify the crude residue by column chromatography on silica gel. A solvent

system of hexanes/ethyl acetate (e.g., starting with a 9:1 ratio and gradually increasing

polarity) is typically effective for eluting the pure 2,6-Dimethoxy-4-methylbenzaldehyde.[6]

Section 3: Analytical Characterization
Principle of Characterization

Following synthesis, rigorous analytical characterization is mandatory to confirm the chemical

identity and assess the purity of the final compound. A multi-technique approach provides

orthogonal data, ensuring a self-validating system. Nuclear Magnetic Resonance (NMR)

spectroscopy elucidates the precise molecular structure, Mass Spectrometry (MS) confirms the

molecular weight, and High-Performance Liquid Chromatography (HPLC) provides a

quantitative measure of purity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1593637/docs?utm_src=pdf-body#section-1-core-physicochemical-and-structural-data
https://pdfs.semanticscholar.org/8c0f/cc831b33c47cf1cfbb1356ed987489f3eb4f.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593637?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purified
Product

NMR Spectroscopy
(¹H, ¹³C)

Structural
Elucidation

Mass Spectrometry
(e.g., ESI-MS)

Molecular
Weight

HPLC
(Purity Assay)

Purity
(%)

Structure & Purity
Confirmed

Click to download full resolution via product page

Caption: Analytical workflow for product validation.

Methodologies

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Purpose: To provide unambiguous structural confirmation.

Sample Preparation: Dissolve a small amount (5-10 mg) of the purified product in a

deuterated solvent (e.g., CDCl₃) in an NMR tube.

¹H NMR: This experiment will reveal the number and environment of protons. Expected

signals include: a singlet for the aldehyde proton (~10 ppm), a singlet for the two

equivalent methoxy groups (~3.8-4.0 ppm), a singlet for the aromatic protons, and a

singlet for the methyl group protons (~2.3 ppm).

¹³C NMR: This provides information on the carbon skeleton. Expected signals include the

aldehyde carbonyl carbon (~190 ppm), aromatic carbons (including those bonded to

methoxy groups at ~160 ppm), methoxy carbons (~56 ppm), and the methyl carbon (~21

ppm).
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Mass Spectrometry (MS):

Purpose: To confirm the molecular formula by determining the molecular weight.

Sample Preparation: Dissolve the sample in a suitable solvent (e.g., methanol or

acetonitrile) and analyze using techniques like Electrospray Ionization (ESI).

Data Analysis: The mass spectrum should show a prominent peak corresponding to the

protonated molecule [M+H]⁺ at m/z 181.20, confirming the molecular weight of 180.20

g/mol .[1][3]

High-Performance Liquid Chromatography (HPLC):

Purpose: To determine the purity of the compound.[8]

Instrumentation: An HPLC system with a UV detector and a reverse-phase C18 column is

standard.[8]

Chromatographic Conditions (Typical):

Mobile Phase: A gradient of acetonitrile and water is often effective.[8]

Flow Rate: 1.0 mL/min.

Detection: UV detection at the λmax of the compound.

Data Analysis: The purity is calculated based on the area percentage of the main product

peak in the chromatogram. A pure sample should exhibit a single major peak.

Section 4: Applications in Research and Drug
Development
2,6-Dimethoxy-4-methylbenzaldehyde is not merely a chemical curiosity but a functional

building block for constructing more elaborate molecules, particularly in the field of medicinal

chemistry. The aldehyde group is a key functional handle, readily participating in reactions such

as:
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Reductive Amination: To form substituted benzylamines.

Wittig and Horner-Wadsworth-Emmons reactions: For carbon-carbon double bond formation.

Condensation Reactions: With active methylene compounds to build heterocyclic rings.

Its utility is analogous to that of similar substituted benzaldehydes, which are pivotal starting

materials in drug discovery campaigns. For instance, the related compound 2,6-

dimethoxybenzaldehyde is a documented precursor in the synthesis of thiazolidin-4-one

derivatives, a class of compounds investigated as potential non-nucleoside HIV-1 reverse

transcriptase inhibitors (NNRTIs).[8][9] The strategic placement of the methoxy and methyl

groups on the 2,6-Dimethoxy-4-methylbenzaldehyde scaffold allows researchers to explore

specific regions of a target's binding pocket, fine-tuning steric and electronic interactions to

optimize potency and selectivity.
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Caption: General synthetic utility in drug discovery.

Section 5: Safety and Handling
While a specific, comprehensive toxicological profile for 2,6-Dimethoxy-4-
methylbenzaldehyde is not thoroughly established, data from structurally similar aromatic

aldehydes provides a strong basis for prudent laboratory practice.[10]

GHS Hazard Classification (Anticipated): Based on analogous compounds, the following

hazards should be assumed.[10][11]
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Hazard Code Statement

H302 Harmful if swallowed

H312 Harmful in contact with skin

H315 Causes skin irritation

H319 Causes serious eye irritation

H332 Harmful if inhaled

H335 May cause respiratory irritation

Handling and Personal Protective Equipment (PPE):

Engineering Controls: Always handle this compound inside a certified chemical fume hood to

avoid inhalation of dust or vapors.[10][12] An eyewash station and safety shower must be

readily accessible.[12]

Personal Protective Equipment:

Eye Protection: Wear tight-sealing safety goggles or a face shield.[13][14]

Hand Protection: Wear impervious chemical-resistant gloves (e.g., nitrile).[10]

Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent

skin exposure.[10]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[10][12]

The "Air Sensitive" designation suggests storing under an inert atmosphere (e.g., argon) may

be beneficial for long-term stability.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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